Cas no 4792-15-8 (Pentaethylene glycol)

• Product Name: Pentaethylene glycol
• CAS No: 4792-15-8
• MF: C₁₀H₂₂O₆
• MW: 238.278084278107
• MDL: MFCD00002878
• CID: 45321
• PubChem ID: 24860343
• Update Time: 2026-05-14

Pentaethylene glycol Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxatetradecane-1,14-diol
• Pentaethylene glycol
• 2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethanol
• 3,6,9,12-Tetraoxatetradecane-1,14-diol,Pentaglycol
• PENTAETHYLENEGLYCOL
• Pentaglycol
• HO-PEG5-OH
• HO[CH2CH2O]5H
• PEG400
• Pentaethylene glycol, 98%
• JLFNLZLINWHATN-UHFFFAOYSA-N
• AK115763
• DSSTox_CID_7579
• DSSTox_RID_78510
• DSSTox_GSID_27579
• 1PE
• 2-(2-{2-[2-(2-hydroxyethoxy)ethoxy]ethoxy}ethoxy)ethan-1-ol
• C10H22O6
• Pentae

• MDL： MFCD00002878
• Inchi： 1S/C10H22O6/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h11-12H,1-10H2
• InChI Key： JLFNLZLINWHATN-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H]
• BRN： 1635593

Computed Properties

• Exact Mass: 238.14200
• Monoisotopic Mass: 238.141638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 13
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.7

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.126 g/mL at 25 °C(lit.)
• Melting Point: -8.6°C
• Boiling Point: 184°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.462(lit.)
• Water Partition Coefficient: Miscible with water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, acid chlorides, acid anhydrides.
• PSA: 77.38000
• LogP: -0.96260
• Sensitiveness: Easily absorb moisture
• Solubility: Uncertain

Pentaethylene glycol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3
• RTECS：RZ2670000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives